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Compound of Interest

Compound Name: 2-Chloro-3-cyclopropoxypyridine
Cat. No.: B8633004
Get Quote

Executive Summary

2-Chloro-3-cyclopropoxypyridine (CAS 1243368-75-3) is a high-value heterocyclic building
block employed primarily in the synthesis of kinase inhibitors and G-protein coupled receptor
(GPCR) modulators. Its structural significance lies in the cyclopropoxy group, which acts as a
lipophilic, metabolically stable bioisostere for a methoxy group. Unlike a standard methoxy
ether, the cyclopropyl ether resists cytochrome P450-mediated

-dealkylation, thereby extending the half-life (
) of the parent drug candidate.

This guide provides a comprehensive analysis of the supply landscape, pricing tiers, and
expert-level technical protocols for synthesis and quality assurance.

Chemical Identity & Specifications
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Parameter Specification
Chemical Name 2-Chloro-3-cyclopropoxypyridine
CAS Number 1243368-75-3
C
Molecular Formula H
CINO
Molecular Weight 169.61 g/mol
SMILES ClcincceclOC1CCl

_ 2-Chloro (electrophile for cross-coupling), 3-
Key Functional Groups ) .
Cyclopropoxy (lipophilic ether)

Physical State White to off-white solid or low-melting semi-solid

Storage 2-8°C, under inert atmosphere (Argon/Nitrogen)

Market Analysis: Suppliers & Pricing

The market for 2-Chloro-3-cyclopropoxypyridine is characterized by "Make-to-Order"
availability rather than high-volume stock. It is a Tier 2 building block, meaning it is often
synthesized on demand by catalog houses.

Supplier Landscape

The following suppliers have verified catalog entries. Availability fluctuates; direct inquiry is
required for real-time stock.
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. . . Commercial
Supplier Region Catalog # Purity Spec
Status
) Primary Source
BLD Pharm Global/China BD00782618 >97% )
(Often in stock)
) High reliability for
Leyan (Haoyuan) China 1243368-75-3 98% bulk
u
ChemBuyersGui ) Distributor
Global Aggregator Variable
de network
] Reliable for
Ambeed USA/China A1234* 97%
gram-scale

*Note: Catalog numbers may vary by region.

Price Estimation Models

Pricing follows an inverse-exponential curve typical of specialized heterocycles.

e Discovery Scale (100 mg - 1 g): High unit cost due to synthesis setup labor.

e Process Scale (100 g+): Significant price drop as batch efficiencies kick in.

Estimated Price Range

Scale Lead Time

(USD)
100 mg $80 — $150 1-2 Weeks (if stock)
1 Gram $300 — $550 1-2 Weeks
10 Grams $1,200 — $2,000 3-4 Weeks (Custom)
100 Grams Inquiry Only (Est. $8k—$12Kk) 6—8 Weeks

Procurement Strategy:

e Avoid "Spot" Buying: For >5g requirements, request a custom synthesis quote rather than

buying multiple 1g bottles. You will save ~40%.
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o Purity Check: Ensure the supplier provides an H-NMR showing no residual
cyclopropylboronic acid or 2-chloro-3-hydroxypyridine, as these impurities interfere with
downstream Suzuki couplings.

Technical Deep Dive: Synthesis & Causality

Understanding the synthesis is critical for troubleshooting impurities. You cannot simply alkylate
2-chloro-3-hydroxypyridine with cyclopropyl bromide via standard

chemistry because cyclopropyl halides are kinetically inert to

attack (due to ring strain and steric hindrance).

The "Expert" Route: Chan-Lam Coupling

The industrial standard for synthesizing aryl cyclopropyl ethers is the Copper(ll)-mediated
Chan-Lam coupling. This method couples the phenol (pyridin-3-ol) with cyclopropylboronic acid
under oxidative conditions.

Reagents:

o Substrate: 2-Chloro-3-hydroxypyridine (CAS 6636-78-8).[1]

Coupling Partner: Cyclopropylboronic acid (CAS 411235-57-9).

Catalyst: Cu(OAc)

(1.0 equiv) or Cu(OTf)

Base/Ligand: Pyridine or 2,2'-Bipyridine (bipy).

Oxidant: Oxygen (air) or stoichiometric Cu(ll).

Synthesis Workflow Diagram
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2-Chloro-3-hydroxypyridine Reductive Elimination 2-Chloro-3-cyclopropoxypyridine
CAS 6636-78-8 e, (Oxidative Couplint Target
{ ) Cu(0AQ)2 (1.0 eq) /w"' (Targen

_ i
Bipyridine (1.0 eq) Transmetallation_y,,| Cu(I1)-Phenol Complex Incomplete Conv.
— Na2C03, DCE, 70°C !
Cyclopropylboronic Acid

_________________ \ Impurity: Unreacted Phenol
(CAS 411235-57-9) (Remove via NaOH wash)

Click to download full resolution via product page

Caption: Copper-mediated Chan-Lam coupling strategy for the synthesis of 2-Chloro-3-
cyclopropoxypyridine, avoiding the inertness of cyclopropyl halides.

Why this route?

o Causality: The

character of the cyclopropyl carbons makes them poor electrophiles for direct displacement.
The Chan-Lam reaction bypasses this by using a radical/oxidative mechanism on the copper
center to form the C-O bond.

» Self-Validating Protocol: If the reaction turns from blue (Cu
) to brown/black and then back to blue/green upon workup, the catalytic cycle is active.

Quality Assurance & Handling Protocols

When receiving this compound from a supplier, the following QC protocol is mandatory before
introducing it into a high-value synthesis (e.g., GMP steps).

QC Protocol: "The Triad Check"
e 1H-NMR (DMSO-d6):
o Diagnostic Signal: Look for the cyclopropyl multiplet at

0.6—-0.9 ppm (4H) and the methine proton at
3.8-4.0 ppm (1H).

o Common Failure Mode: Presence of broad peaks at
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9.0-10.0 ppm indicates unreacted 2-chloro-3-hydroxypyridine (phenol). This phenol will kill
palladium catalysts in subsequent Suzuki couplings by coordinating to the metal.

e HPLC Purity:

Column: C18 Reverse Phase.

o

[¢]

Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).

o

Requirement: >98% area.[2][3]

[e]

Note: The phenol impurity often co-elutes; check UV max absorption. The product has a
distinct UV max compared to the starting phenol.

o Water Content (Karl Fischer):

o Ensure <0.5%. Residual water can hydrolyze the chloro-group under high-temperature
storage, generating HCI and auto-catalyzing decomposition.

Handling & Stability

e Hygroscopicity: Moderate.
e Reactivity: The C-Cl bond is activated for

or Palladium-catalyzed couplings (Suzuki/Buchwald) due to the electron-deficient pyridine
ring.

o Storage: Store in amber vials. The ether linkage is stable, but the chloropyridine moiety can
degrade under intense UV light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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